Cas no 847664-64-6 ((2,5-dichloropyridin-4-yl)boronic acid)

(2,5-Dichloropyridin-4-yl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl and heteroaryl structures. Its pyridine core, functionalized with chlorine substituents, enhances reactivity and selectivity in palladium-catalyzed transformations. The boronic acid group facilitates efficient coupling with aryl halides, making it valuable in pharmaceutical and agrochemical research. The dichloro substitution pattern offers further functionalization opportunities, expanding its utility in medicinal chemistry and material science. This compound is characterized by its stability under standard handling conditions and compatibility with diverse reaction conditions, ensuring reliable performance in synthetic applications. Its high purity and well-defined structure make it a preferred intermediate for targeted molecular design.
(2,5-dichloropyridin-4-yl)boronic acid structure
847664-64-6 structure
Product Name:(2,5-dichloropyridin-4-yl)boronic acid
CAS No:847664-64-6
MF:C5H4BCl2NO2
MW:191.807759284973
MDL:MFCD06798254
CID:93069
PubChem ID:354333905
Update Time:2025-06-08

(2,5-dichloropyridin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dichloropyridine-4-boronic acid
    • 2,5-Dichloropyridine-4-boronic Acid (contains varying amounts of Anhydride)
    • (2,5-dichloropyridin-4-yl)boronic acid
    • 2,5-DICHLORO-4-PYRIDINEBORONIC ACID
    • 2,5-Dichloro-4-pyridylboronic Acid (contains varying amounts of Anhydride)
    • 2,5-dichloropyridin-4-ylboronic acid
    • Boronic acid, (2,5-dichloro-4-pyridinyl)-
    • (2,5-DICHLORO-4-PYRIDYL)BORONIC ACID
    • 2,5-dichloropyridin-4-yl-4-boronic acid
    • 2,5-Dichloropyridine-4-BoronicAcid
    • BORONIC ACID, B-(2,5-DICHLORO-4-PYRIDINYL)-
    • PubChem17071
    • KSC653A8P
    • BEJJMDOFMZCRST-UHFFFAOYSA-N
    • ABBY
    • B-(2,5-Dichloro-4-pyridinyl)boronic acid (ACI)
    • Boronic acid, (2,5-dichloro-4-pyridinyl)- (9CI)
    • Z1201623855
    • s10010
    • AC-33486
    • 847664-64-6
    • AKOS006344176
    • DTXSID30479301
    • DB-082478
    • J-507323
    • MFCD06798254
    • SY022314
    • SCHEMBL2714951
    • EN300-6769080
    • AB29872
    • CHEMBL3236592
    • D5082
    • 2,5-Dichloro-4-pyridylboronic Acid
    • CS-W020545
    • GS-5706
    • MDL： MFCD06798254
    • Inchi： 1S/C5H4BCl2NO2/c7-4-2-9-5(8)1-3(4)6(10)11/h1-2,10-11H
    • InChI Key： BEJJMDOFMZCRST-UHFFFAOYSA-N
    • SMILES： ClC1C=C(B(O)O)C(Cl)=CN=1

Computed Properties

  • Exact Mass: 190.97100
  • Monoisotopic Mass: 190.9712139g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 53.4

Experimental Properties

  • Color/Form: White to cream crystal powder
  • Density: 1.56
  • Melting Point: 202°C(lit.)
  • Boiling Point: 368.9°C at 760 mmHg
  • Flash Point: 176.9°C
  • Refractive Index: 1.58
  • PSA: 53.35000
  • LogP: 0.06820
  • Solubility: Not determined

(2,5-dichloropyridin-4-yl)boronic acid Security Information

(2,5-dichloropyridin-4-yl)boronic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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(2,5-dichloropyridin-4-yl)boronic acid Production Method

Production Method 1

16110-09-1 16110-09-1
847664-64-6 847664-64-6
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -78 °C; 1 h, -78 °C
1.2 Reagents: Triisopropyl borate Solvents: Tetrahydrofuran ;  -78 °C → rt; 2 h, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  0.5 h, rt
Reference
Design, Synthesis, and Structure-Activity Relationship of Tetrahydropyrido[4,3-d]pyrimidine Derivatives as Potent Smoothened Antagonists with in Vivo Activity
Lu, Wenfeng; Liu, Yongqiang; Ma, Haikuo; Zheng, Jiyue; Tian, Sheng; et al, ACS Chemical Neuroscience, 2017, 8(9), 1980-1994

Production Method 2

16110-09-1 16110-09-1
847664-64-6 847664-64-6
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -80 °C; 1 h, -80 °C
1.2 Reagents: Triisopropyl borate Solvents: Tetrahydrofuran ;  -80 °C; -80 °C → rt; 1 h, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  rt
1.4 Reagents: Hydrochloric acid Solvents: Water ;  < 5 °C
Reference
Efficient synthesis of halohydroxypyridines by hydroxydeboronation
Voisin, Anne Sophie; Bouillon, Alexandre; Lancelot, Jean-Charles; Rault, Sylvain, Tetrahedron, 2005, 61(6), 1417-1421

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Amadis Chemical Company Limited
Gold Member
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(CAS:847664-64-6)2,5-Dichloropyridine-4-boronic acid
Order Number:A10166
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:18
Price ($):164.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:847664-64-6)2,5-Dichloropyridine-4-boronic acid
A10166
Purity:99%
Quantity:25g
Price ($):164.0
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